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Compound of Interest

3,5-Dimethyl-4-
Compound Name:
hydroxybenzaldehyde

Cat. No.: B108906

An In-depth Technical Guide to 3,5-Dimethyl-4-hydroxybenzaldehyde

This technical guide provides a comprehensive overview of 3,5-Dimethyl-4-
hydroxybenzaldehyde, a significant aromatic compound with diverse applications in research
and industry. Tailored for researchers, scientists, and drug development professionals, this
document details its chemical and physical properties, synthesis protocols, and key
applications, with a focus on its role as a versatile chemical intermediate.

Chemical and Physical Properties

3,5-Dimethyl-4-hydroxybenzaldehyde, also known as 4-Hydroxy-3,5-dimethylbenzaldehyde,
is a substituted benzaldehyde with the chemical formula CoaH1002.[1][2] Its molecular structure,
featuring a central benzene ring with hydroxyl, formyl, and two methyl substituents, underpins

its unique chemical reactivity and physical characteristics. The compound typically appears as
a tan to light brown or yellow crystalline powder.[1][3]

Quantitative Data Summary

A summary of the key quantitative properties of 3,5-Dimethyl-4-hydroxybenzaldehyde is
presented in the table below for easy reference and comparison.
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Property Value Reference(s)
Molecular Weight 150.17 g/mol [2]

Molecular Formula CoH1002 [1][2]

CAS Number 2233-18-3 [11[2]

Melting Point 110-118 °C [3]

Boiling Point 263.9 £ 35.0 °C at 760 mmHg [1][4]

Density 1.1+0.1 g/cm3 [4]

Flash Point 109.7 °C [1]

Synthesis and Experimental Protocols

The synthesis of 3,5-Dimethyl-4-hydroxybenzaldehyde can be achieved through various
methods. Below are detailed experimental protocols for two common synthetic routes.

Synthesis from 2,4,6-Trimethylphenol

This protocol describes the synthesis of 3,5-Dimethyl-4-hydroxybenzaldehyde via the
oxidation of 2,4,6-trimethylphenol.

Experimental Protocol:

A 300-ml stainless steel Parr bomb is charged with 25 g of 2,4,6-trimethylphenol, 2.0 g of 5%
platinum on carbon, and 75 ml of acetic acid.[5]

e The bomb is pressurized to 250 psig with oxygen (02).[5]

e The reaction mixture is heated to 75 °C and maintained at this temperature for 4.5 hours.[5]

 After the reaction, the mixture is filtered through celite to remove the catalyst.[5]

e The acetic acid is removed by rotary evaporation.[5]

e The resulting product is further purified by a toluene slurry wash to yield 3,5-Dimethyl-4-
hydroxybenzaldehyde with a melting point of 111-113 °C.[5] The principal by-product of this
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reaction is 2,6-dimethyl-p-benzoquinone.[5]

Cobalt-Catalyzed Synthesis

This method outlines a greener, chemoselective synthesis using a cobalt catalyst.
Experimental Protocol:

o A mixture of the substrate (5.0 mmol), Co(OAc)2-4H20 (0.05 mmol, 12 mg), and NaOH (5.0
mmol, 0.2 g) in an EG/H20 solvent system (5.0 mL/0.25 mL) is prepared.[6]

e The mixture is stirred at 50 °C for 12 hours while oxygen (O3z) is bubbled through at 1.0 atm.
[6]

e Following the reaction, hydrochloric acid (10.0 mL, 2%) and chloroform (10.0 mL) are added
to the reaction mixture.[6]

o The chloroform phase is separated, and the aqueous phase is further extracted with
chloroform (2 x 10.0 mL).[6]

e The combined organic layers are dried over anhydrous sodium sulfate and concentrated.[6]

e The residue is purified by column chromatography on silica gel (eluent: petroleum ether/ethyl
acetate, 5/1) to yield the desired product.[6]

Applications in Research and Drug Development

3,5-Dimethyl-4-hydroxybenzaldehyde is a valuable building block in organic synthesis and
has several industrial applications.

o Pharmaceutical Intermediate: One of its most significant applications is as a key intermediate
in the synthesis of Etravirine, a non-nucleoside reverse transcriptase inhibitor used in the
treatment of HIV.[1]

o Fragrance and Flavoring Industries: The compound is utilized in the synthesis of fragrances
and as a flavoring agent in the food industry.[3]
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» Antioxidant Properties: Due to its phenolic structure, it exhibits antioxidant properties, making
it a potential ingredient in cosmetics and pharmaceuticals to protect against oxidative stress.

[3]

o Chemical Research: It serves as a versatile reagent in organic synthesis for creating more
complex molecules.[3][7] It has been used as a reagent in the phase transfer catalyzed
polymerization of 4-hydroxy-3,5-dimethylbenzyl alcohol.

Biological Activity and Signaling Pathways

While 3,5-Dimethyl-4-hydroxybenzaldehyde is primarily used as a chemical intermediate, it
has been noted for some biological activities. It is classified as a biochemical reagent for life
science research.[4][7] There is also an indication that it may be a potential endocrine
disrupting compound.[2]

The antioxidant properties of phenolic compounds like 3,5-Dimethyl-4-hydroxybenzaldehyde
are well-documented. These compounds can scavenge free radicals, which can modulate
oxidative stress. This mechanism is of interest in drug development for conditions associated
with high levels of oxidative stress.

Visualized Synthesis Workflow

The following diagram illustrates the workflow for the synthesis of 3,5-Dimethyl-4-
hydroxybenzaldehyde from 2,4,6-trimethylphenol, as detailed in the experimental protocol
section.

Reaction Conditions:
250 psig 02
75 °C, 4.5 hours

Reactants:
2,4,6-trimethylphenol
5% Pt/C, Acetic Acid

Final Product:
3,5-Dimethyl-4-
hydroxybenzaldehyde

Purification:
Toluene Slurry Wash

an
ize Filtration:
Remove Catalyst (Pt/C)

Evaporation:
Remove Acetic Acid

Click to download full resolution via product page

Caption: Synthesis workflow of 3,5-Dimethyl-4-hydroxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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